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Compound of Interest

5-Dimethylcarbamoyl-pentanoic
Compound Name: d
aci

Cat. No.: B3111834

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 1862-09-5

This technical guide provides a concise summary of the available information for 5-
Dimethylcarbamoyl-pentanoic acid, a chemical compound of interest in various research and
development applications. Due to the limited publicly available data, this document focuses on
its fundamental properties.

Chemical and Physical Properties

The following table summarizes the known quantitative data for 5-Dimethylcarbamoyl-
pentanoic acid. This information is crucial for handling, storage, and application of the
compound in a laboratory setting.
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Property Value Source
CAS Number 1862-09-5 [1]
Molecular Formula C8H15N0O3 [1]
Molecular Weight 173.21 g/mol [1]
SMILES Code CN(C)C(=0)CCCCC(0)=0 [1]
MDL Number MFCD12172669 [1]

Note: At the time of this publication, detailed experimental data such as melting point, boiling
point, and solubility for 5-Dimethylcarbamoyl-pentanoic acid are not readily available in the
public domain. The provided SMILES code offers a machine-readable representation of the
molecular structure.

Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield specific,
detailed experimental protocols for the synthesis, purification, or use of 5-Dimethylcarbamoyl-
pentanoic acid. General methodologies for the synthesis of similar N,N-dimethylamides from
carboxylic acids could potentially be adapted. One common approach involves the coupling of
a carboxylic acid with dimethylamine using a suitable coupling agent.

Below is a generalized workflow for such a synthesis.

General Synthesis Workflow

Step 4
Carboxylic Acid Activation Amidation Purification P 5-Dimethylcarbamoyl-
(e.g., Adipic acid monomethyl ester) (.., with SOCI2 or a coupling agent) (Reaction with Dimethylamine) (e.g., Chromatography, Recrystallization) pentanoic aci id

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N,N-dimethylamides from carboxylic acids.
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Signaling Pathways and Biological Activity

Currently, there is no available information in peer-reviewed scientific literature detailing the
involvement of 5-Dimethylcarbamoyl-pentanoic acid in any specific signaling pathways or its
broader biological activity. Further research is required to elucidate its potential roles in
biological systems.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-Dimethylcarbamoyl-pentanoic acid was not
found, general laboratory safety precautions should be observed when handling this
compound. This includes the use of personal protective equipment (PPE) such as safety
glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area. For
detailed safety information, it is advisable to consult the supplier's documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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